N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H17F3N2O4S/c19-18(20,21)14-4-2-6-16(12-14)28(25,26)22-15-5-1-3-13(11-15)17(24)23-7-9-27-10-8-23/h1-6,11-12,22H,7-10H2
• InChI Key: IKXHLZUJFPBPBC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H17F3N2O4S
• Molecular Weight: 414.4 g/mol

Description

N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and properties. This compound features a morpholine ring, a trifluoromethyl group, and a benzenesulfonamide moiety, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method includes the reaction of 3-(trifluoromethyl)benzenesulfonyl chloride with 3-aminophenylmorpholine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing automated reactors and continuous flow systems. The use of catalysts and advanced purification techniques such as recrystallization and chromatography ensures the production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions

N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The trifluoromethyl group and the sulfonamide moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

2-Fluorodeschloroketamine: A dissociative anesthetic with a similar trifluoromethyl group.

4-Iodobenzoic acid: An isomer of iodobenzoic acid with a similar aromatic structure.

Uniqueness

N-[3-(morpholin-4-ylcarbonyl)phenyl]-3-(trifluoromethyl)benzenesulfonamide stands out due to its combination of a morpholine ring, trifluoromethyl group, and benzenesulfonamide moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.